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Compound of Interest

Compound Name: Benzyl hexanoate

Cat. No.: B1584606 Get Quote

Essential Safety and Handling Guide for Benzyl
Hexanoate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling

Benzyl hexanoate in a laboratory setting. Our commitment is to furnish comprehensive safety

information that extends beyond the product itself, fostering a culture of safety and building

deep trust within the scientific community.

Chemical Safety Data
The following table summarizes key safety and property information for Benzyl hexanoate.
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Property Value Reference

Molecular Formula C₁₃H₁₈O₂ [1]

Molecular Weight 206.28 g/mol [1]

CAS Number 6938-45-0 [2]

Appearance
Colorless liquid (based on

general chemical properties)

Odor
Fruity, floral (apricot, gardenia,

jasmine, pineapple)
[2]

GHS Hazard Classification

Not classified as hazardous

under GHS criteria by a

majority of reports. However, it

is crucial to handle all

chemicals with appropriate

caution.

[1]

Occupational Exposure Limits

(OELs)

No specific occupational

exposure limits have been

established for Benzyl

hexanoate.

[3][4]

Personal Protective Equipment (PPE)
When handling Benzyl hexanoate, the following personal protective equipment is mandatory

to ensure personal safety and prevent exposure.

Standard Laboratory Handling
Eye and Face Protection: Chemical safety goggles or glasses are required. A face shield

should be worn when there is a risk of splashing.[5]

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are essential to prevent

skin contact.[3] Always inspect gloves for integrity before use.

Body Protection: A standard laboratory coat must be worn.[3]
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Respiratory Protection: Not generally required under normal, well-ventilated conditions. If

vapors or aerosols are likely to be generated, use a NIOSH-approved respirator with an

organic vapor cartridge.

Emergency Situations (e.g., Spills)
In the event of a large spill or release in a poorly ventilated area, a higher level of respiratory

protection, such as a self-contained breathing apparatus (SCBA), may be necessary.[6]

Operational Plan for Handling Benzyl Hexanoate
Follow these step-by-step procedures for the safe handling of Benzyl hexanoate.

Pre-Handling Preparations
Ventilation: Ensure the work area is well-ventilated, preferably within a chemical fume hood.

[3]

Safety Equipment Check: Verify that safety showers and eyewash stations are accessible

and in good working order.[5]

Gather Materials: Have all necessary equipment and reagents ready before starting the

experiment to minimize movement and potential for spills.

Review SDS: Always review the Safety Data Sheet (SDS) for Benzyl hexanoate before

beginning any new procedure.

Handling Procedure
Don PPE: Put on all required personal protective equipment as outlined above.

Dispensing: Carefully dispense the required amount of Benzyl hexanoate, avoiding

splashing or the creation of aerosols.

Heating: If heating is required, use a well-controlled heating mantle or water bath. Avoid

open flames.
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Transfers: Use appropriate tools (e.g., pipettes, graduated cylinders) for transferring the

chemical to prevent spills.

Immediate Cleanup: Clean up any small drips or spills immediately with an absorbent

material.

Post-Handling Procedures
Decontamination: Wipe down the work surface and any equipment used with an appropriate

solvent.

Doffing PPE: Remove gloves and lab coat before leaving the work area. Wash hands

thoroughly with soap and water.[4]

Storage: Store Benzyl hexanoate in a tightly sealed, properly labeled container in a cool,

dry, and well-ventilated area away from incompatible materials.[3]

Disposal Plan for Benzyl Hexanoate Waste
Proper disposal of chemical waste is critical to ensure environmental safety and regulatory

compliance.

Waste Segregation
Liquid Waste: Collect all liquid waste containing Benzyl hexanoate in a designated, labeled,

and sealed waste container. Do not mix with incompatible waste streams.

Solid Waste: Contaminated solid waste (e.g., absorbent pads, gloves, paper towels) should

be collected in a separate, clearly labeled solid waste container.

Waste Container Management
Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "Benzyl hexanoate," and any other components in the waste stream.

Storage: Store waste containers in a designated satellite accumulation area that is secure

and has secondary containment.
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Final Disposal
Professional Disposal Service: Arrange for the disposal of all Benzyl hexanoate waste

through a licensed professional waste disposal service.[7]

Regulatory Compliance: Ensure that all local, state, and federal regulations regarding

hazardous waste disposal are strictly followed.[8]

Experimental Workflow and Safety Protocol
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Safety Oversight

Start: Experiment Planning

1. Pre-Handling Preparations
- Check Ventilation

- Inspect Safety Equipment
- Review SDS

End: Documentation

2. Handling Procedure
- Don PPE

- Dispense Chemical
- Perform Experiment

3. Post-Handling Procedures
- Decontaminate Area

- Doff PPE
- Store Chemical

Wear Appropriate PPE Spill Kit Accessible

4. Waste Disposal
- Segregate Waste
- Label Containers

- Arrange for Pickup

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Benzyl Hexanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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